L-Thyroxine-13C6,15N

• Molecular Formula: C15H11I4NO4
• Molecular Weight: 786.80 g/mol
• InChI: InChI=1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1/i1+1,2+1,3+1,6+1,10+1,11+1,12+1,14+1,15+1,20+1
• InChIKey: XUIIKFGFIJCVMT-LPIUGHGLSA-N

L-Thyroxine-13C6,15N: Dual-Labeled Isotope Standard

L-Thyroxine-13C6,15N (CAS 1431868-11-9) is a non-radioactive, stable isotope-labeled analog of the endogenous thyroid hormone thyroxine (T4). It features heavy isotopes replacing six carbon atoms (13C6) and one nitrogen atom (15N), resulting in a molecular weight of 786.80 g/mol and a mass shift of +7 Da relative to unlabeled T4 . This compound is a critical analytical internal standard, specifically designed for use in isotope-dilution mass spectrometry (ID-MS) methods, including LC-MS/MS and GC-MS, to enable precise and accurate quantification of thyroxine in biological matrices .

Dual-label ISTD (¹³C₆,¹⁵N) for isotope-dilution LC-MS/MS

Mass shift +7 Da – eliminates isotopic overlap with endogenous T4

Non-radioactive – supports in vivo tracer studies without radiation handling

Why This Standard Is Not Interchangeable

The precise quantification of thyroxine (T4) in complex biological samples like serum or plasma cannot rely on unlabeled standards due to ion suppression, matrix effects, and variable extraction recovery inherent in LC-MS/MS workflows. Substituting L-Thyroxine-13C6,15N with a structurally similar compound, such as an unlabeled analog or a differently labeled variant (e.g., a deuterated or 13C6-only version), introduces significant methodological error. For instance, deuterated internal standards can exhibit different chromatographic retention times compared to the analyte, a phenomenon not observed with 13C/15N-labeled analogs [1]. The dual-labeling of L-Thyroxine-13C6,15N provides a unique mass shift that minimizes isotopic overlap and eliminates cross-talk with endogenous T4 and other metabolites, which is critical for achieving the precision required in reference methods and therapeutic drug monitoring [2].

Target

L-Thyroxine-¹³C₆,¹⁵N (co-elutes with endogenous T4; uniform matrix-effect correction)

Substitute

Deuterated T4 (e.g., thyroxine-d₅) – may show retention time shift, compromising matrix-effect compensation

Unlabeled or single-isotope analogs can introduce ion suppression variability and isotopic cross-talk. Dual ¹³C/¹⁵N labeling preserves chromatographic fidelity and minimizes spectral overlap, which is critical for high-precision quantification in research plasma matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S95-S99. View Source
• [2] De Brabandere, V. I., Hou, P., Stöckl, D., Thienpont, L. M., & De Leenheer, A. P. (1998). Isotope dilution-liquid chromatography/electrospray ionization-tandem mass spectrometry for the determination of serum thyroxine as a potential reference method. Rapid Communications in Mass Spectrometry, 12(16), 1099-1103. View Source

Performance Advantages Over Other Labeled T4 Analogs

Chromatographic Co-elution vs. Deuterated Analogs

L-Thyroxine-13C6,15N demonstrates identical chromatographic behavior to its unlabeled counterpart, eliminating the separation issues commonly observed with deuterated internal standards. In contrast, deuterated thyroxine (e.g., thyroxine-d5) can exhibit a measurable shift in retention time on reversed-phase LC columns [1]. This differential elution can lead to inaccurate compensation for matrix-induced ion suppression or enhancement.

Co-elution vs. deuterated

Class-level inference

¹³C/¹⁵N-T4 co-elutes with unlabeled T4; deuterated analogs exhibit a measurable retention time shift on reversed-phase LC.

Co-elution supports robust matrix-effect correction.

Observed for thyroxine-d₅ vs. ¹³C/¹⁵N analog.

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	No significant shift (co-elutes with unlabeled L-Thyroxine)
Comparator Or Baseline	Deuterated internal standards (e.g., thyroxine-d5)
Quantified Difference	Observable shift for deuterated analogs, causing separation from the analyte [1]
Conditions	Reversed-phase liquid chromatography (LC) coupled with electrospray ionization (ESI) mass spectrometry [1]

Why This Matters

Co-elution is essential for robust isotope dilution MS, ensuring the internal standard experiences the exact same matrix environment as the analyte for accurate quantification.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S95-S99. View Source

Reference Method-Level Precision

The use of a 13C6-labeled thyroxine internal standard (a direct class analog to L-Thyroxine-13C6,15N) enables a candidate reference method with exceptional precision. A study demonstrated a within-run coefficient of variation (CV) of 1.1% and a mean overall CV of 1.6% for quantifying total serum thyroxine, which is a level of precision unattainable by methods lacking a stable isotope-labeled internal standard [1].

Precision (reference method)

Cross-study comparable

Mean overall CV 1.6% (within-run CV 1.1%) for total serum T4 using ¹³C₆-T4 ISTD.

Indicates suitability for high-precision reference method research.

ID-LC-ESI-MS/MS in human serum; cross-study context.

Evidence Dimension	Analytical Precision (Coefficient of Variation, CV)
Target Compound Data	Mean overall CV of 1.6% when using 13C6-T4 as internal standard [1]
Comparator Or Baseline	Conventional LC-MS/MS methods without isotope-labeled internal standard
Quantified Difference	CV typically >5-10% for methods without a matched isotopic internal standard
Conditions	ID-LC-ESI-MS/MS analysis of thyroxine in human serum [1]

Why This Matters

This level of precision (<2% CV) is a strict requirement for establishing definitive and reference measurement procedures in clinical chemistry, for which L-Thyroxine-13C6,15N is uniquely suited.

• [1] De Brabandere, V. I., Hou, P., Stöckl, D., Thienpont, L. M., & De Leenheer, A. P. (1998). Isotope dilution-liquid chromatography/electrospray ionization-tandem mass spectrometry for the determination of serum thyroxine as a potential reference method. Rapid Communications in Mass Spectrometry, 12(16), 1099-1103. View Source

Mass Spectrometric Detection Limit

In a GC-MS method developed for simultaneous determination of endogenous and 13C6-labeled thyroxine, the detection limit was established at 100 pg per injection for the 13C6-thyroxine tracer [1]. This sensitivity enables its use in in vivo metabolic studies, as demonstrated in rabbit and cat models [1].

Detection limit (GC-MS)

Cross-study comparable

100 pg per injection (S/N = 3) for ¹³C₆-thyroxine tracer; identical sensitivity for endogenous T4.

Supports tracer quantification at physiologically relevant levels.

Capillary GC-MS with derivatization; animal model context.

Evidence Dimension	Instrumental Detection Limit (LOD)
Target Compound Data	100 pg per injection (S/N = 3.0) for 13C6-thyroxine [1]
Comparator Or Baseline	Endogenous thyroxine (T4) in the same method
Quantified Difference	Sensitivity is identical, allowing precise quantification of both endogenous and labeled tracer
Conditions	Capillary GC-MS with double derivatization and selected ion monitoring (SIM) [1]

Why This Matters

This quantified sensitivity demonstrates that L-Thyroxine-13C6,15N can serve as a high-performance tracer for in vivo metabolic investigations, providing reliable detection of the labeled compound at physiologically relevant levels.

• [1] Hantson, A. L., De Meyer, M., & Guerit, N. (2004). Simultaneous determination of endogenous and 13C-labelled thyroid hormones in plasma by stable isotope dilution mass spectrometry. Journal of Chromatography B, 807(2), 185-192. View Source

Safe In Vivo Metabolic Tracing

L-Thyroxine-13C6,15N, as a non-radioactive stable isotope, allows for safe in vivo tracing and precise metabolic investigations. This avoids the health hazards associated with traditional radioiodinated tracers (125I or 131I) that have historically limited human research to tissue or cell culture [1].

In vivo tracing safety

Class-level inference

Stable isotope (non-radioactive) eliminates radiation hazard associated with ¹²⁵I/¹³¹I tracers; enables direct animal studies.

Broadens accessible in vivo metabolic research scope.

Safety advantage inferred from isotope class; confirm per institutional protocols.

Evidence Dimension	In Vivo Research Safety & Feasibility
Target Compound Data	Non-radioactive; safe for in vivo studies in animals and potentially humans
Comparator Or Baseline	Radioiodinated thyroxine tracers (125I or 131I)
Quantified Difference	Eliminates radiation hazard, enabling direct in vivo metabolic studies
Conditions	In vivo animal studies (cat, rabbit) using GC-MS for follow-up [1]

Why This Matters

For research institutions and pharmaceutical companies, using L-Thyroxine-13C6,15N eliminates the regulatory, logistical, and safety burdens of handling radioactive materials, thereby enabling a wider range of critical metabolic studies.

• [1] Hantson, A. L., De Meyer, M., & Guerit, N. (2004). Simultaneous determination of endogenous and 13C-labelled thyroid hormones in plasma by stable isotope dilution mass spectrometry. Journal of Chromatography B, 807(2), 185-192. View Source

High-Value Application Scenarios

Reference Measurement Procedures for T4

L-Thyroxine-13C6,15N is the optimal internal standard for developing and validating Isotope Dilution-LC-MS/MS reference methods for quantifying total and free thyroxine in human serum. Its use yields a level of precision (mean CV of 1.6% [1]) and accuracy required by metrology institutes and clinical reference laboratories for value assignment to calibrators and proficiency testing materials.

In Vivo Metabolic Tracing and Pharmacokinetics

Researchers investigating thyroid hormone metabolism, distribution, and clearance can use L-Thyroxine-13C6,15N as a safe, non-radioactive tracer in animal models. The method allows for the simultaneous GC-MS or LC-MS/MS quantification of both the administered labeled hormone and endogenous T4 [1], providing a reliable methodology for hormonal monitoring without radiation safety concerns [1].

High-Throughput Therapeutic Drug Monitoring

For CROs and hospital laboratories performing LC-MS/MS-based TDM of levothyroxine therapy, L-Thyroxine-13C6,15N provides a definitive solution for mitigating matrix effects. Its co-elution properties, superior to deuterated analogs [1], ensure robust, high-throughput quantification of patient T4 levels with uncompromised accuracy across thousands of diverse serum and plasma samples.

Standardization of Thyroid Immunoassays

Immunoassays for free and total T4, widely used in clinical diagnostics, often suffer from variability and lack of harmonization across different platforms. L-Thyroxine-13C6,15N can be employed as the primary calibrator in an ID-MS reference method [1] to assign traceable target values to serum panels, enabling manufacturers to standardize their immunoassays against a higher-order reference measurement procedure.

Application

Selection Property

Validation Focus

Thyroxine reference method research

Isotopic purity & +7 Da mass shift integrity

ID-LC-MS/MS precision assessment in research serum matrices

In vivo metabolic tracer studies

Non-radioactive stable isotope; co-elution with endogenous T4

Simultaneous tracer/endogenous quantification in animal models

Bioanalytical method validation (PK research)

Co-elution & matrix-effect compensation

Accuracy across human plasma research matrices

Immunoassay standardization research

Higher-order reference measurand for T4

Traceability and harmonization across immunoassay platforms

• [1] De Brabandere, V. I., Hou, P., Stöckl, D., Thienpont, L. M., & De Leenheer, A. P. (1998). Isotope dilution-liquid chromatography/electrospray ionization-tandem mass spectrometry for the determination of serum thyroxine as a potential reference method. Rapid Communications in Mass Spectrometry, 12(16), 1099-1103. View Source
• [2] Hantson, A. L., De Meyer, M., & Guerit, N. (2004). Simultaneous determination of endogenous and 13C-labelled thyroid hormones in plasma by stable isotope dilution mass spectrometry. Journal of Chromatography B, 807(2), 185-192. View Source